cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992)
Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test.
Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test.
Brand Name:
Vulcanchem
CAS No.:
51229-78-8
VCID:
VC21130529
InChI:
InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1-;
SMILES:
C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-]
Molecular Formula:
C9H16ClN4.Cl
C9H16Cl2N4
C9H16Cl2N4
Molecular Weight:
251.15 g/mol
cis-1-(3-Chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride
CAS No.: 51229-78-8
Cat. No.: VC21130529
Molecular Formula: C9H16ClN4.Cl
C9H16Cl2N4
Molecular Weight: 251.15 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-(3-chloroallyl)-3,5,7-triaza-1-azoniaadamantane chloride is a cream-colored powder. (NTP, 1992) Quaternium-15 is a quaternary ammonium salt used as a surfactant and preservative in many products including cosmetics. It is an anti-microbial agent by virtue of being a formaldehyde releaser, however this can also cause contact dermatitis, a symptom of an allergic reaction, especially in those with sensitive skin. In 2005, Quaternium-15 was named in the top 15 most frequently positive allergens identified in patch tests by the North American Contact Dermatitis Group (NACDG). Sensitivity to Quaternium-15 may be identified with a clinical patch test. |
|---|---|
| CAS No. | 51229-78-8 |
| Molecular Formula | C9H16ClN4.Cl C9H16Cl2N4 |
| Molecular Weight | 251.15 g/mol |
| IUPAC Name | 1-[(Z)-3-chloroprop-2-enyl]-3,5,7-triaza-1-azoniatricyclo[3.3.1.13,7]decane;chloride |
| Standard InChI | InChI=1S/C9H16ClN4.ClH/c10-2-1-3-14-7-11-4-12(8-14)6-13(5-11)9-14;/h1-2H,3-9H2;1H/q+1;/p-1/b2-1-; |
| Standard InChI Key | UKHVLWKBNNSRRR-ODZAUARKSA-M |
| Isomeric SMILES | C1N2CN3CN1C[N+](C2)(C3)C/C=C\Cl.[Cl-] |
| SMILES | C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-] |
| Canonical SMILES | C1N2CN3CN1C[N+](C2)(C3)CC=CCl.[Cl-] |
| Boiling Point | Decomposes above 60 °C |
| Colorform | Cream colored powder White- to cream-colored powde |
| Melting Point | 178-210 °C |
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